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Compound of Interest

Compound Name: CP-640186

CAS No.: 591778-68-6

Cat. No.: B1216025

Get Quote

Technical Support Center: CP-640186
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the long-term stability, storage, and handling

of CP-640186 stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing CP-640186 stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

high-concentration stock solutions of CP-640186.[1][2][3][4] Ethanol is also a viable option.[1]

For in vivo experiments, stock solutions in DMSO are often further diluted in vehicles such as

PBS, corn oil, or solutions containing PEG300 and Tween-80.[3]

Q2: What are the recommended storage conditions and long-term stability of CP-640186 stock

solutions?

A2: For long-term stability, it is recommended to aliquot the stock solution into single-use

volumes to avoid repeated freeze-thaw cycles.[1][4] Store these aliquots at -80°C or -20°C. The
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stability of the stock solution varies depending on the storage temperature and the supplier.

Below is a summary of stability data from various sources.

Data Presentation
Table 1: Long-Term Stability of CP-640186 Stock Solutions in Solvent

Storage Temperature Duration of Stability Source

-80°C 2 years [5]

-80°C 1 year [1][2]

-80°C 6 months [3][4]

-20°C 1 year [5]

-20°C Up to 3 months

-20°C 1 month [1][3][4]

Note: It is always recommended to refer to the product-specific datasheet provided by the

supplier for the most accurate storage and stability information.

Table 2: Solubility of CP-640186
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Solvent Solubility Source

DMSO ≥ 19.95 mg/mL [4]

DMSO 45 mg/mL (92.67 mM) [2]

DMSO 97 mg/mL (199.74 mM) [1]

DMSO 100 mg/mL (205.92 mM) [3]

Ethanol 97 mg/mL [1]

Ethanol Soluble [2]

PBS (pH 7.2)
100 mg/mL (for hydrochloride

salt)
[5]

Water Insoluble [1]

Troubleshooting Guide
Q3: My CP-640186 solution appears to have precipitated after thawing. What should I do?

A3: If you observe precipitation, you can try to redissolve the compound by gently warming the

solution to 37°C and using sonication.[4][5] To prevent precipitation, ensure the stock solution is

thoroughly mixed and completely dissolved before aliquoting and freezing. It is also advised to

use freshly opened, anhydrous DMSO, as moisture can reduce the solubility of the compound.

[1]

Q4: Can I store my CP-640186 stock solution at room temperature?

A4: It is not recommended to store CP-640186 stock solutions at room temperature for

extended periods.[2] For optimal stability, stock solutions should be stored frozen at -20°C or

-80°C.

Q5: How should I prepare working solutions from my high-concentration stock?

A5: For in vitro cell-based assays, the DMSO stock solution is typically diluted to the final

working concentration in the cell culture medium. For in vivo studies, the DMSO stock is further
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diluted in an appropriate vehicle. It is recommended to prepare working solutions fresh on the

day of use.[5]

Experimental Protocols & Workflows
A typical experimental workflow for evaluating the effect of CP-640186 on cellular fatty acid

metabolism involves preparing a stock solution, treating cells, and then analyzing the

downstream effects.

Preparation

Experiment Analysis

CP-640186 (Solid) Prepare Stock Solution (in DMSO)
Dissolve

Prepare Working Solution (in Media)

Dilute

Treat Cells with CP-640186Culture Cells (e.g., HepG2, C2C12) Incubate (e.g., 2-48 hours) Harvest Cells/Lysate Perform Downstream Assays Data Analysis

Click to download full resolution via product page

General experimental workflow for in vitro studies with CP-640186.

Signaling Pathway
CP-640186 is a potent, cell-permeable inhibitor of Acetyl-CoA Carboxylase (ACC), targeting

both ACC1 and ACC2 isoforms.[5][6] ACC is a key enzyme in the fatty acid metabolism

pathway. The inhibition of ACC by CP-640186 leads to a decrease in malonyl-CoA levels,

which in turn inhibits fatty acid synthesis and promotes fatty acid oxidation.
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Mechanism of action of CP-640186 on the Acetyl-CoA Carboxylase (ACC) pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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